(R)-6-Chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxamide
Overview
Description
(R)-Selisistat, also known as EX-527(R), is a selective SIRT1 inhibitor. Sirt1 is a highly conserved nicotinamide adenine dinucleotide (NAD(+)) dependent histone deacetylase which plays an important role in heart diseases.
Scientific Research Applications
Sirtuin Inhibition for Metabolic Regulation
®-selisistat is a potent inhibitor of the SIRT1 enzyme, a member of the sirtuin family involved in deacetylating proteins that contribute to metabolic regulation . By inhibiting SIRT1, ®-selisistat can modulate metabolism, which has implications for treating metabolic disorders such as obesity and diabetes.
Aging and Longevity Studies
The compound’s ability to inhibit sirtuins, particularly SIRT1, which is implicated in aging processes and longevity, makes it a valuable tool in gerontology research. Studies aim to understand how modulation of sirtuin activity affects lifespan and age-related diseases .
Neurodegenerative Disease Research
®-selisistat has been explored in the context of neurodegenerative diseases, such as Huntington’s disease, due to its potential to influence protein acetylation and gene expression within neuronal cells. It may offer insights into therapeutic approaches for these conditions .
Cancer Therapeutics
As sirtuins play roles in cell cycle regulation, ®-selisistat is studied for its potential as a cancer therapeutic. By inhibiting sirtuin activity, it may affect tumor growth and proliferation, providing a pathway for developing new cancer treatments .
Cardiovascular Research
Sirtuins are also involved in cardiovascular health. ®-selisistat’s inhibition of these enzymes could be significant in studying heart disease, potentially leading to novel interventions for heart failure and atherosclerosis .
Mitochondrial Function and Stress Response
The compound’s effect on mitochondrial sirtuins like SIRT3, SIRT4, and SIRT5 suggests applications in researching mitochondrial function and cellular stress responses. This could lead to better understanding and treatment of mitochondrial diseases .
Inflammatory Response Modulation
®-selisistat may modulate inflammatory responses through its action on sirtuins, which are known to influence inflammation. This has implications for diseases where inflammation is a key factor, such as arthritis and inflammatory bowel disease .
Drug Development and Pharmacokinetics
Finally, ®-selisistat serves as a model compound in drug development, helping researchers understand the pharmacokinetics and dynamics of sirtuin-targeting drugs. This knowledge aids in designing drugs with improved efficacy and safety profiles .
properties
IUPAC Name |
(1R)-6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O/c14-7-4-5-11-10(6-7)8-2-1-3-9(13(15)17)12(8)16-11/h4-6,9,16H,1-3H2,(H2,15,17)/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZYTVDVLBBXDL-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C2=C(C1)C3=C(N2)C=CC(=C3)Cl)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-6-Chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxamide | |
CAS RN |
848193-69-1 |
Source
|
| Record name | Selisistat, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0848193691 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | SELISISTAT, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N4L745VB64 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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